Cas no 1492494-69-5 (4-{2-methyl(propan-2-yl)aminoethyl}-1,3-thiazol-2-amine)

• Product Name: 4-{2-methyl(propan-2-yl)aminoethyl}-1,3-thiazol-2-amine
• CAS No: 1492494-69-5
• MF: C₉H₁₇N₃S
• MW: 199.316380262375
• CID: 5830614
• PubChem ID: 65483673
• Update Time: 2025-11-01

4-{2-methyl(propan-2-yl)aminoethyl}-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleethanamine, 2-amino-N-methyl-N-(1-methylethyl)-
• 4-(2-(Isopropyl(methyl)amino)ethyl)thiazol-2-amine
• 4-{2-methyl(propan-2-yl)aminoethyl}-1,3-thiazol-2-amine
• 1492494-69-5
• EN300-1851955
• CS-0284590
• 4-{2-[methyl(propan-2-yl)amino]ethyl}-1,3-thiazol-2-amine
• AKOS014821250

• Inchi： 1S/C9H17N3S/c1-7(2)12(3)5-4-8-6-13-9(10)11-8/h6-7H,4-5H2,1-3H3,(H2,10,11)
• InChI Key： IOFQYJMFFATKGA-UHFFFAOYSA-N
• SMILES： S1C=C(CCN(C)C(C)C)N=C1N

Computed Properties

• Exact Mass: 199.11431873g/mol
• Monoisotopic Mass: 199.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.4Ų

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Boiling Point: 316.8±25.0 °C(Predicted)
• pka: 8.99±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-{2-methyl(propan-2-yl)aminoethyl}-1,3-thiazol-2-amine

Professional Introduction to Compound with CAS No. 1492494-69-5 and Product Name: 4-{2-methyl(propan-2-yl)aminoethyl}-1,3-thiazol-2-amine

The compound identified by the CAS number 1492494-69-5 and the product name 4-{2-methyl(propan-2-yl)aminoethyl}-1,3-thiazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. Thiazole scaffolds are particularly valued for their role in drug discovery, owing to their structural versatility and ability to interact with various biological targets.

Thiazole derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, antiviral, and anticancer effects. The specific structure of 4-{2-methyl(propan-2-yl)aminoethyl}-1,3-thiazol-2-amine incorporates a unique amine functional group and a substituted alkyl chain, which contribute to its distinctive chemical and biological profile. The presence of the thiazole ring in this molecule is particularly noteworthy, as it serves as a core structural motif that facilitates interactions with biological macromolecules.

Recent research has highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. For instance, studies have demonstrated that modifications at the 2-position of the thiazole ring can significantly alter the pharmacokinetic and pharmacodynamic properties of these compounds. The 4-position substitution in 4-{2-methyl(propan-2-yl)aminoethyl}-1,3-thiazol-2-amine appears to enhance its binding affinity to certain protein targets, making it a promising candidate for further investigation.

In the context of modern drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying lead compounds. The structural features of 4-{2-methyl(propan-2-yl)aminoethyl}-1,3-thiazol-2-amine make it an attractive candidate for virtual screening against various protein targets. Advanced computational techniques have been employed to predict its binding interactions with enzymes and receptors involved in critical biological pathways. These studies suggest that this compound may exhibit inhibitory activity against several therapeutic targets, including kinases and transcription factors.

The synthesis of 4-{2-methyl(propan-2-yl)aminoethyl}-1,3-thiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amine functional group at the 4-position of the thiazole ring is a critical step in its synthesis. This step often employs reductive amination or nucleophilic substitution strategies to ensure high yield and purity. The subsequent attachment of the methyl(propan-2-yl)aminoethyl chain further refines the compound's structure, enhancing its solubility and bioavailability.

Pharmacokinetic studies are essential for evaluating the potential therapeutic efficacy of a compound like 4-{2-methyl(propan-2-yl)aminoethyl}-1,3-thiazol-2-amine. These studies assess parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). Preliminary ADME profiles suggest that this compound exhibits favorable pharmacokinetic properties, including reasonable oral bioavailability and moderate metabolic stability. These characteristics make it a promising candidate for further preclinical development.

Preclinical studies have begun to explore the potential therapeutic applications of 4-{2-methyl(propan-2-yl)aminoethyl}-1,3-thiazol-2-amine. In vitro assays have shown that this compound demonstrates inhibitory activity against several target enzymes relevant to cancer progression. Additionally, its interaction with cellular pathways involved in inflammation has been investigated, providing insights into its potential anti-inflammatory effects. These findings underscore the compound's promise as a multitargeted therapeutic agent.

The development of novel pharmaceuticals relies heavily on collaborations between academic researchers and industry scientists. The synthesis and characterization of 4-{2-methyl(propan-2-yl)aminoethyl}-1,3-thiazol-2-amine exemplify such collaboration efforts. Academic institutions contribute expertise in synthetic chemistry and mechanistic studies, while industry partners bring experience in process optimization and preclinical testing. This synergistic approach accelerates the translation of laboratory discoveries into viable therapeutic candidates.

The future prospects for 4-{2-methyl(propan-2-yiaminoethyl)-1,3-thiazol--{]}--{]--{]--{]--{]--{]--{]--{]}}--{]}--{]}}--{]}--{]}}---{-}---{-}---{-}---{-}---{-}---{-}---{-}---{-}---{-}---{-}---{-}---{-}---{-}---{-}---{-}}"> enhanced by continued research into its mechanisms of action and potential side effects. Further investigation is warranted to elucidate how this compound interacts with biological targets at the molecular level. Additionally, exploring structural analogs may provide insights into optimizing its pharmacological properties.

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